(S)-2-Undecanol
Description
(S)-2-Undecanol is a natural product found in Ruta graveolens with data available.
Properties
CAS No. |
85617-05-6 |
|---|---|
Molecular Formula |
C11H24O |
Molecular Weight |
172.31 g/mol |
IUPAC Name |
(2S)-undecan-2-ol |
InChI |
InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11(2)12/h11-12H,3-10H2,1-2H3/t11-/m0/s1 |
InChI Key |
XMUJIPOFTAHSOK-NSHDSACASA-N |
SMILES |
CCCCCCCCCC(C)O |
Isomeric SMILES |
CCCCCCCCC[C@H](C)O |
Canonical SMILES |
CCCCCCCCCC(C)O |
Key on ui other cas no. |
85617-05-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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